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Compound of Interest

Compound Name: (2-Bromo-6-fluorophenyl)methanol

Cat. No.: B591543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety

Data Sheet (MSDS) information for (2-Bromo-6-fluorophenyl)methanol (CAS No. 261723-33-

5). The information herein is intended to support laboratory safety protocols and risk

assessment in research and development settings.

Chemical Identification and Properties
(2-Bromo-6-fluorophenyl)methanol is a halogenated aromatic alcohol used as an

intermediate in organic synthesis, particularly in the development of pharmaceutical

compounds.
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Identifier Value

Chemical Name (2-Bromo-6-fluorophenyl)methanol

Synonyms 2-Bromo-6-fluorobenzyl alcohol

CAS Number 261723-33-5[1][2]

Molecular Formula C₇H₆BrFO[2][3][4]

Molecular Weight 205.02 g/mol [2][3][5]

Physical Form White to yellow solid[1]

InChI Key HHGJENWYHVFPSA-UHFFFAOYSA-N[1]

Physical & Chemical Properties Value

Melting Point 40-60 °C[6]

Boiling Point 256.7 ± 25.0 °C (Predicted)[6]

Density 1.658 ± 0.06 g/cm³ (Predicted)[6]

pKa 13.47 ± 0.10 (Predicted)[6]

Storage Temperature
Room Temperature, sealed in a dry

environment[1][5][6]

Hazard Identification and Classification
(2-Bromo-6-fluorophenyl)methanol is classified as hazardous under the Globally

Harmonized System (GHS). The primary hazards are related to acute toxicity and irritation.
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GHS Classification Code Description

Acute Toxicity, Oral H302 Harmful if swallowed[1][7]

Skin Irritation H315 Causes skin irritation[1][7]

Eye Irritation H319
Causes serious eye irritation[1]

[7]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1][7]

Signal Word:Warning[1][7]

GHS Pictogram:

alt text

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d6779bd?context=bbe
https://www.msds-europe.com/h-statements/
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d6779bd?context=bbe
https://www.msds-europe.com/h-statements/
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d6779bd?context=bbe
https://www.msds-europe.com/h-statements/
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d6779bd?context=bbe
https://www.msds-europe.com/h-statements/
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d6779bd?context=bbe
https://www.msds-europe.com/h-statements/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification for (2-Bromo-6-fluorophenyl)methanol

GHS Hazard Statements

{ (2-Bromo-6-fluorophenyl)methanol | CAS: 261723-33-5 }

H302

Harmful if swallowed

H315

Causes skin irritation

H319

Causes serious eye irritation

H335

May cause respiratory irritation

Click to download full resolution via product page

GHS Hazard Statement Relationships.

Toxicological Information
To date, specific quantitative toxicological data, such as LD50 (median lethal dose) values for

oral, dermal, or inhalation routes, have not been thoroughly investigated or are not publicly

available for (2-Bromo-6-fluorophenyl)methanol. The hazard classification is based on data

from similar chemical structures and predictive toxicology. The primary toxicological concerns

are irritation to the skin, eyes, and respiratory system, and moderate acute toxicity if ingested.
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Handling, Storage, and Personal Protective
Equipment (PPE)
Adherence to proper handling and storage procedures is critical to minimize exposure and

ensure laboratory safety.

Handling:

Handle only in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Keep away from open flames, hot surfaces, and sources of ignition.

Storage:

Keep container tightly closed in a dry and well-ventilated place.

Store at room temperature.

Incompatible materials include strong oxidizing agents, bases, alcohols, amines, and metals.

Personal Protective Equipment (PPE) Specification

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber). A

lab coat or other protective clothing is required.

Respiratory Protection

For operations generating dust, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.
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First-Aid and Emergency Procedures
Immediate and appropriate first-aid measures are essential in case of accidental exposure.

Route of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash skin with plenty of soap and water.

If skin irritation occurs...

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing for at least 15 minutes.

If eye irritation persists...

Move person to fresh air.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.

Do NOT induce vomiting.
Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Seek Immediate Medical Attention
Show SDS to the doctor.

Click to download full resolution via product page

First-Aid Decision Workflow.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides, hydrogen

bromide, and hydrogen fluoride gas.
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
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Spill Detected

Evacuate unnecessary personnel
and ensure adequate ventilation.

Wear appropriate PPE
(gloves, goggles, respirator).

Prevent further leakage or spillage.
Do not let product enter drains.

For solid spill:
Sweep up and shovel.
Avoid generating dust.

Collect in suitable, closed containers
for disposal.

Clean spill area thoroughly.

Dispose of waste according to
local, state, and federal regulations.
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Workflow for Handling an Accidental Spill.
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Experimental Protocols
While detailed toxicological experimental protocols are not publicly available, a general

synthesis procedure has been described in patent literature. This provides insight into the

chemical's reactivity and handling on a laboratory scale.

General Procedure for the Synthesis of (2-Bromo-6-fluorophenyl)methanol from 2-Bromo-6-

fluorobenzaldehyde:

A solution of 2-bromo-6-fluorobenzaldehyde (e.g., 1.60 kg, 7.91 mol) is prepared in methanol

(14 L) and cooled to 0 °C.

Sodium borohydride (e.g., 284 g, 7.93 mol) is added portion-wise to the solution, controlling

the rate of addition to manage the exothermic reaction and gas evolution.

After the reaction is complete (approx. 15 minutes), it is quenched with water (500 mL).

The reaction mixture is concentrated to yield a crude oil.

The oil is dissolved in ethyl acetate (6 L) and washed with water (3 L).

The aqueous layer is back-extracted with ethyl acetate (1 L).

The combined organic phases are washed with brine (2 L), dried over anhydrous sodium

sulfate, filtered, and concentrated to yield (2-Bromo-6-fluorophenyl)methanol.[2][6]

Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations. Waste material must be disposed of by a licensed waste disposal company.

Do not allow the chemical to enter drains or waterways.

Disclaimer: This guide is intended for informational purposes only and is based on publicly

available data. It is not a substitute for a formal risk assessment or the full Safety Data Sheet

(SDS) provided by the supplier. Always consult the most current SDS for this product before

handling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b591543?utm_src=pdf-body
https://www.benchchem.com/product/b591543?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62449432.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB62449432_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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